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Introduction
Mesaconic acid, also known as methylfumaric acid, is an unsaturated dicarboxylic acid with

the chemical formula C₅H₆O₄.[1][2] It is a key intermediate in various biological pathways,

including the biosynthesis of vitamin B12 and the microbial degradation of aromatic

compounds.[1][2] First studied by Jacobus H. van 't Hoff in 1874, this organic acid has

garnered significant interest for its potential applications, ranging from its role as a renewable

precursor for commodity chemicals like methacrylic acid to its recently discovered anti-

inflammatory properties.[2][3][4] This guide provides a detailed overview of the structure,

stereoisomerism, physicochemical properties, and relevant experimental protocols for

mesaconic acid.

Molecular Structure
Mesaconic acid is structurally a derivative of fumaric acid with a methyl group substituting a

hydrogen at the 2-position.[5] Its IUPAC name is (2E)-2-Methylbut-2-enedioic acid.[2] The

molecule consists of a four-carbon chain with carboxylic acid groups at both ends and a double

bond between the second and third carbon atoms. A methyl group is attached to the second

carbon. The presence of the carbon-carbon double bond restricts rotation, leading to geometric

isomerism.
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Stereoisomerism
The stereoisomerism of mesaconic acid is a critical aspect of its chemistry and biological

activity. It primarily exhibits geometric isomerism due to the restricted rotation around the C=C

double bond.

Geometric Isomerism: E/Z Configuration
Mesaconic acid is the trans or (E)-isomer of 2-methylbut-2-enedioic acid.[1] Its geometric

isomer is citraconic acid, the cis or (Z)-isomer.[6][7]

The E/Z designation is determined by the Cahn-Ingold-Prelog (CIP) priority rules:

At each carbon of the double bond, the priority of the two attached groups is assigned based

on atomic number.

For mesaconic acid (at C2), the attached groups are -COOH and -CH₃. The carbon of the

carboxyl group is bonded to two oxygens (higher priority) compared to the hydrogens on the

methyl group. Thus, -COOH has a higher priority.

At C3, the attached groups are -COOH and -H. The carboxyl group has a higher priority than

the hydrogen atom.

Since the two higher-priority groups (-COOH at C2 and -COOH at C3) are on opposite sides

of the double bond, the configuration is designated as E (entgegen, German for "opposite").

[8][9]

In contrast, for citraconic acid, the two higher-priority carboxyl groups are on the same side of

the double bond, leading to the Z configuration (zusammen, German for "together").[7][8][9]

Relationship with Itaconic Acid
Mesaconic acid is also an isomer of itaconic acid (methylenesuccinic acid).[10] While

mesaconic and citraconic acids are geometric isomers differing in the spatial arrangement

around the double bond, itaconic acid is a constitutional isomer where the double bond is

located at the end of the carbon chain (between C1 and an exocyclic methylene group).[10][11]

These three isomers can be interconverted under certain conditions, such as heating.[11][12]
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Synthesis of Mesaconic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1676303?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/mesaconic-acid-dic4521.html
https://en.wikipedia.org/wiki/Mesaconic_acid
https://magazin.tu-braunschweig.de/en/pi-post/effective-against-an-overactive-immune-system/
https://magazin.tu-braunschweig.de/en/pi-post/effective-against-an-overactive-immune-system/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/131040
https://pubchem.ncbi.nlm.nih.gov/compound/Mesaconic-acid
https://go.drugbank.com/drugs/DB04734
https://en.wikipedia.org/wiki/Citraconic_acid
https://en.wikipedia.org/wiki/E%E2%80%93Z_notation
https://www.chemguide.co.uk/basicorg/isomerism/ez.html
https://www.researchgate.net/figure/Structures-of-itaconic-mesaconic-and-citraconic-acids-The-isomers-differ-only-by-the_fig1_362075434
https://www.researchgate.net/figure/somerization-of-itaconic-acid-mesaconic-acid-and-citraconic-acid_fig1_371148011
https://www.researchgate.net/figure/somerization-of-itaconic-acid-into-citraconic-and-mesoconic-acid-The-anhydride-is_fig3_396617190
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/product/b1676303#mesaconic-acid-structure-and-stereoisomerism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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